Cas no 1240381-94-5 (6-chloro-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 6-chloro-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 1240381-94-5
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• MDL: MFCD24215242
• CID: 1102861
• PubChem ID: 89024157
• Update Time: 2025-05-26

6-chloro-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3,4-dihydro-4-methyl-2(1H)-Quinoxalinone
• 6-chloro-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
• Z1496553463
• 6-chloro-4-methyl-3,4-dihydroquinoxalin-2(1H)-one
• SCHEMBL13150265
• 1240381-94-5
• EN300-321879
• 6-chloro-4-methyl-1,3-dihydroquinoxalin-2-one
• AKOS027440925

• MDL： MFCD24215242
• Inchi： 1S/C9H9ClN2O/c1-12-5-9(13)11-7-3-2-6(10)4-8(7)12/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： HGXFHMPBEFCECY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)CC(N2)=O

Computed Properties

• Exact Mass: 196.0403406g/mol
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-chloro-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one

Comprehensive Overview of 6-Chloro-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 1240381-94-5)

The compound 6-chloro-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 1240381-94-5) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrahydroquinoxaline core substituted with a chloro and methyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its relevance in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for 6-chloro-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one has surged, driven by its applications in developing novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These targets are critical in treating conditions like diabetes, inflammation, and neurodegenerative diseases. The compound's CAS No. 1240381-94-5 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, 6-chloro-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one is often prepared via cyclization reactions involving substituted anilines and carbonyl compounds. Its chloro and methyl substituents enhance its reactivity, enabling further functionalization for diverse applications. This adaptability has made it a focal point in high-throughput screening and combinatorial chemistry, where rapid derivatization is essential.

Environmental and safety considerations are also paramount when handling CAS No. 1240381-94-5. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Researchers often inquire about its solubility (e.g., in DMSO or ethanol) and spectroscopic data (NMR, IR), which are crucial for experimental reproducibility.

The rise of AI-driven drug discovery has further amplified interest in 6-chloro-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one. Computational models predict its interactions with biological targets, accelerating lead optimization. Searches for "quinoxaline derivatives in drug design" or "CAS 1240381-94-5 suppliers" highlight its commercial and academic relevance.

In conclusion, 6-chloro-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one exemplifies the intersection of synthetic chemistry and biomedical innovation. Its versatility and emerging applications ensure its continued prominence in scientific literature and industrial pipelines.